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Go 6983: Optimal Working Concentrations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Go 6983

CAS No.: 133053-19-7

Cat. No.: S548499

The effective concentration of Go 6983 varies depending on the experimental context, including the cell line,
assay type, and biological target. The following table summarizes typical working concentrations reported in

the literature.

Concentration

Cell Line | System Assay Type Used Key Finding / Effect Citation
PC12 Function assay 0.5 uM Blocked PMA's effect on  [1]
IGF-1-induced
Akt/MAPK activation
PC-3 Function assay 1uM Abrogated TPA-induced  [1]
RGFR transactivation
HCT116, HT29, Function assay 2 UM Attenuated PMA- [1]
others induced FLIP mRNA
expression
A549 Function assay 10 uM Inhibited ATPYS- [1]

stimulated NADPH
oxidase & ROS
generation
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. Concentration - s
Cell Line /| System Assay Type - Key Finding / Effect Citation
se

HelLa Function assay 2 uM Suppressed PMA's [1]
effect on apicularen A-
induced cytotoxicity

Primary Mouse Cytoprotection Not specified Protected against [2]
Hepatocytes (APAP (Broad-spectrum acetaminophen

Toxicity Model) PKC inhibitor) cytotoxicity

Naive Human Culture 2 UM Used in t2iL+go media [3]
Pluripotent Stem for culture and

Cells derivation

HEK293 Electrophysiology 1Cso = 20 uM Inhibited Cav1.2 [1]
(Transfected) calcium current

FAQ and Troubleshooting Guide

Here are answers to some frequently asked questions to help troubleshoot common experimental issues with

Go 6983.

Q1: What is the molecular and biological profile of Go 6983?

e Chemical Name: 3-[1-[3-(Dimethylamino)propyl]-5-methoxy-1H-indol-3-yl]-4-(1H-indol-3-yl)-1H-
pyrrole-2,5-dione [3].

e Molecular Weight: 442.51 g/mol [1] [3] [4].

e CAS Number: 133053-19-7 [1] [3] [4].

¢ Biological Target: It is a broad-spectrum, pan-PKC inhibitor that targets the ATP-binding site [1].

¢ ICso Values: The table below shows its potency against various PKC isoforms [1] [5]:

PKC Isoform ICs0 Value
PKCy 6 NnM
PKCa 7 nM
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PKC Isoform ICso0 Value

PKCPB 7nM

PKCd 10 nM

PKCC 60 nM

PKCu >20 UM (inactive)

Q2: How do I prepare a stock solution of Go 6983?

e Recommended Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent [1] [3] [4].

¢ Stock Solution Concentration: A common stock concentration is 10 mM. For example, to prepare 1
mL of this solution, dissolve 4.4 mg of Go 6983 in 1 mL of pure, fresh DMSO [4].

¢ Important Note: DMSO is hygroscopic (absorbs moisture from the air), which can reduce the
solubility of the compound over time. Always use a freshly opened bottle for preparing stock solutions
[1].

e Storage: Aliquot the stock solution and store it at -20°C to -80°C. Avoid repeated freeze-thaw cycles
to maintain stability [4].

Q3: I am using Go 6983 in an in vivo model. What are the reported conditions?

Model: Mice bearing B16BL6 tumors [1].

Dosage: 22 ug per mouse [1].

Administration Route: Intravenous (i.v.) injection [1].

Reported Outcome: This dosage strongly inhibited tumor metastasis by 51.2% in the model [1].

Q4: The experiment involves acetaminophen (APAP) hepatotoxicity. What is the proposed
mechanism? Research indicates that Go 6983 (a broad-spectrum PKC inhibitor) can protect against APAP-
induced liver injury through a mechanism distinct from just inhibiting JNK. It enhances phosphorylation of
AMP-activated kinase (AMPK), a key regulator of energy survival pathways. This leads to the upregulation
of protective processes like autophagy, which helps remove damaged cellular components [2]. The

following diagram illustrates this pathway and the role of Go 6983.
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In contrast, inhibition of the specific classical isoform PKC-a (e.g., with Go 6976 or antisense
oligonucleotides) protects against APAP injury primarily by preventing JNK activation [2]. The diagram

below compares these two mechanisms.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Go 6983: Optimal Working Concentrations]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548499#go-6983-optimal-

concentration-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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